Cas no 40738-12-3 (2-[(1-oxododecyl)amino]ethanesulphonic acid)

2-[(1-oxododecyl)amino]ethanesulphonic acid structure
40738-12-3 structure
Product Name:2-[(1-oxododecyl)amino]ethanesulphonic acid
CAS No:40738-12-3
MF:C14H29NO4S
MW:307.449363470078
CID:926123
PubChem ID:3016215
Update Time:2025-04-19

2-[(1-oxododecyl)amino]ethanesulphonic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(1-oxododecyl)amino]ethanesulphonic acid
    • 2-(dodecanoylamino)ethanesulfonic acid
    • Lauryltaurine
    • NS00014067
    • n-lauroyltaurine
    • N-lauroyl-taurine
    • 2-(dodecanoylamino)ethane-1-sulfonic acid
    • H93TYG73FP
    • SCHEMBL258662
    • Ethanesulfonic acid, 2-((1-oxododecyl)amino)-
    • UNII-H93TYG73FP
    • N-dodecanoyltaurine
    • 2-((1-Oxododecyl)amino)ethanesulphonic acid
    • KCFRUUYAXCDZNZ-UHFFFAOYSA-N
    • Q27225588
    • N-dodecanoyl-taurine
    • CHEBI:132475
    • 2-((1-OXODODECYL)AMINO)ETHANESULFONIC ACID
    • 40738-12-3
    • EINECS 255-059-7
    • DTXSID60193720
    • Inchi: 1S/C14H29NO4S/c1-2-3-4-5-6-7-8-9-10-11-14(16)15-12-13-20(17,18)19/h2-13H2,1H3,(H,15,16)(H,17,18,19)
    • InChI Key: KCFRUUYAXCDZNZ-UHFFFAOYSA-N
    • SMILES: S(CCNC(CCCCCCCCCCC)=O)(=O)(=O)O

Computed Properties

  • Exact Mass: 307.18172958g/mol
  • Monoisotopic Mass: 307.18172958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 13
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 91.8Ų
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